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Cat. No.: B1167598 Get Quote

Physical Properties of 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physical properties, specifically the melting and boiling

points, of the compound 3-Ethoxy-2-(methylsulfonyl)acrylonitrile. Despite a comprehensive

search of available scientific literature and chemical databases, specific experimentally

determined melting and boiling points for this compound are not readily available.

This document summarizes the current state of knowledge and provides data on structurally

similar compounds to offer a comparative context for researchers. The lack of specific

experimental data underscores an opportunity for further investigation into the physicochemical

characteristics of this compound.

Summary of Physical Properties
Quantitative data for the melting and boiling points of 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile could not be located. To provide a frame of reference, the
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following table summarizes the physical properties of structurally related acrylonitrile

derivatives. It is crucial to note that these values are not representative of 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile and should be used with caution as estimations.

Compound Name Molecular Formula Melting Point (°C) Boiling Point (°C)

Acrylonitrile C₃H₃N -83[1] 77[1]

3-Ethoxyacrylonitrile C₅H₇NO Not Available
90-91 (at 19 mmHg)

[2][3]

Experimental Protocols
Due to the absence of published experimental data for the melting and boiling points of 3-
Ethoxy-2-(methylsulfonyl)acrylonitrile, no specific protocols for this compound can be

detailed. However, standard methodologies for determining these physical constants are well-

established in organic chemistry.

General Methodology for Melting Point Determination
A common method for determining the melting point of a solid compound is using a capillary

melting point apparatus.

Workflow for Melting Point Determination
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Sample Preparation

Measurement

Data Analysis

Dry the crystalline sample

Load a small amount into a capillary tube

Seal the open end of the capillary tube (optional)

Place the capillary tube in the melting point apparatus

Heat the sample slowly (1-2 °C/min) near the expected melting point

Record the temperature range from the first appearance of liquid to complete liquefaction

Repeat the measurement for accuracy

Report the melting point as a range

Click to download full resolution via product page

Caption: A generalized workflow for determining the melting point of a solid organic compound.
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General Methodology for Boiling Point Determination
For a liquid compound, the boiling point can be determined using a micro-boiling point or

distillation method.

Workflow for Boiling Point Determination
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Apparatus Setup

Heating and Observation

Temperature Reading

Place a small amount of the liquid in a test tube

Invert a sealed capillary tube into the liquid

Attach the test tube to a thermometer

Immerse the assembly in a heating bath

Heat the bath gently

Observe for a steady stream of bubbles from the capillary tube

Remove the heat source

Record the temperature when the liquid just begins to enter the capillary tube

This temperature is the boiling point

Click to download full resolution via product page

Caption: A generalized workflow for determining the boiling point of a liquid organic compound.
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Signaling Pathways and Experimental Workflows
A thorough search of the scientific literature did not yield any information regarding signaling

pathways or specific experimental workflows in which 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile is involved. As a result, no diagrams for such processes can be

provided at this time. The biological activity and mechanism of action of this compound remain

an area for future research.

In conclusion, while this guide cannot provide the specific physical properties for 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile, it highlights the current knowledge gap and offers a framework

for the experimental determination of these crucial parameters. Further research is warranted

to fully characterize this compound for its potential applications in drug development and other

scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1167598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

